Hexyl beta-D-glucopyranoside
Hexyl beta-D-glucopyranoside
Hexyl glucoside is an O-acyl carbohydrate.
Brand Name:
Vulcanchem
CAS No.:
59080-45-4
VCID:
VC20823576
InChI:
InChI=1S/C12H24O6/c1-2-3-4-5-6-17-12-11(16)10(15)9(14)8(7-13)18-12/h8-16H,2-7H2,1H3
SMILES:
CCCCCCOC1C(C(C(C(O1)CO)O)O)O
Molecular Formula:
C12H24O6
Molecular Weight:
264.31 g/mol
Hexyl beta-D-glucopyranoside
CAS No.: 59080-45-4
Cat. No.: VC20823576
Molecular Formula: C12H24O6
Molecular Weight: 264.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hexyl glucoside is an O-acyl carbohydrate. |
|---|---|
| CAS No. | 59080-45-4 |
| Molecular Formula | C12H24O6 |
| Molecular Weight | 264.31 g/mol |
| IUPAC Name | 2-hexoxy-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C12H24O6/c1-2-3-4-5-6-17-12-11(16)10(15)9(14)8(7-13)18-12/h8-16H,2-7H2,1H3 |
| Standard InChI Key | JVAZJLFFSJARQM-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCCO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O |
| SMILES | CCCCCCOC1C(C(C(C(O1)CO)O)O)O |
| Canonical SMILES | CCCCCCOC1C(C(C(C(O1)CO)O)O)O |
| Melting Point | 51.5 °C |
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